Cas no 1805180-54-4 (4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine)

• Product Name: 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine
• CAS No: 1805180-54-4
• MF: C₇H₂ClF₅N₂O₂
• MW: 276.547997951508
• CID: 4873268
• Update Time: 2025-06-10

4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2ClF5N2O2/c8-2-1-3(6(9)10)14-5(7(11,12)13)4(2)15(16)17/h1,6H
• InChI Key： PDSPYBYJMNPNGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C(F)(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine

Research Brief on 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine (CAS: 1805180-54-4)

The compound 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine (CAS: 1805180-54-4) has recently garnered significant attention in the field of agrochemical and pharmaceutical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent studies have demonstrated that this fluorinated pyridine derivative exhibits remarkable herbicidal activity, particularly as a precursor for developing novel protoporphyrinogen oxidase (PPO) inhibitors. A 2023 study published in the Journal of Agricultural and Food Chemistry revealed that derivatives of this compound showed exceptional broad-spectrum weed control at application rates as low as 30 g ai/ha, with selectivity toward major crops including corn and soybean.

From a chemical synthesis perspective, researchers have developed more efficient routes for producing 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine. A breakthrough published in Organic Process Research & Development (2024) described a continuous-flow process that improved yield to 78% while reducing hazardous waste generation by 40% compared to traditional batch methods. This advancement addresses key challenges in scaling up production for commercial applications.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's mechanism of action. X-ray crystallography data (Acta Crystallographica Section E, 2023) revealed how the strategic placement of fluorine atoms and the nitro group contributes to both target binding and metabolic stability. These findings are guiding the design of next-generation agrochemicals with improved environmental profiles.

Beyond agricultural applications, preliminary investigations suggest potential pharmaceutical uses for this compound scaffold. In vitro studies demonstrated moderate inhibitory activity against certain kinase targets involved in inflammatory pathways (Bioorganic & Medicinal Chemistry Letters, 2024). While further optimization is needed, these findings open new avenues for drug discovery programs targeting autoimmune diseases.

The environmental fate of 4-Chloro-6-(difluoromethyl)-3-nitro-2-(trifluoromethyl)pyridine has been extensively evaluated. Recent ecotoxicology studies indicate favorable degradation profiles in soil (DT50 = 14-21 days) and low bioaccumulation potential (Environmental Science & Technology, 2023). These properties position it as an attractive candidate for sustainable crop protection solutions.

Looking forward, several research groups are exploring the compound's utility as a building block for advanced materials. Its electron-deficient aromatic system shows promise in the development of organic semiconductors and liquid crystal displays (Journal of Materials Chemistry C, 2024). This multidisciplinary potential underscores the importance of continued research into this versatile chemical entity.